Cas no 2097919-07-6 (5-methyl-N-{2-methyl-6H,7H,8H,9H-pyrazolo[1,5-a]quinazolin-7-yl}pyrazine-2-carboxamide)

• Product Name: 5-methyl-N-{2-methyl-6H,7H,8H,9H-pyrazolo[1,5-a]quinazolin-7-yl}pyrazine-2-carboxamide
• CAS No: 2097919-07-6
• MF: C₁₇H₁₈N₆O
• MW: 322.36442232132
• CID: 5469550
• Update Time: 2025-06-08

5-methyl-N-{2-methyl-6H,7H,8H,9H-pyrazolo[1,5-a]quinazolin-7-yl}pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-{2-methyl-6H,7H,8H,9H-pyrazolo[1,5-a]quinazolin-7-yl}pyrazine-2-carboxamide
• 5-methyl-N-(2-methyl-6,7,8,9-tetrahydropyrazolo[1,5-a]quinazolin-7-yl)pyrazine-2-carboxamide

• Inchi： 1S/C17H18N6O/c1-10-5-16-20-8-12-6-13(3-4-15(12)23(16)22-10)21-17(24)14-9-18-11(2)7-19-14/h5,7-9,13H,3-4,6H2,1-2H3,(H,21,24)
• InChI Key： LKKVVULQXUBFKY-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC(C)=CN=1)NC1CC2C=NC3=CC(C)=NN3C=2CC1

Computed Properties

• Exact Mass: 322.15420922 g/mol
• Monoisotopic Mass: 322.15420922 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 85.1
• Molecular Weight: 322.4

Additional information on 5-methyl-N-{2-methyl-6H,7H,8H,9H-pyrazolo[1,5-a]quinazolin-7-yl}pyrazine-2-carboxamide

Research Brief on 5-methyl-N-{2-methyl-6H,7H,8H,9H-pyrazolo[1,5-a]quinazolin-7-yl}pyrazine-2-carboxamide (CAS: 2097919-07-6)

The compound 5-methyl-N-{2-methyl-6H,7H,8H,9H-pyrazolo[1,5-a]quinazolin-7-yl}pyrazine-2-carboxamide (CAS: 2097919-07-6) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrazoloquinazoline scaffold, has garnered significant attention due to its potential therapeutic applications, particularly in oncology and inflammation-related disorders. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to selectively inhibit specific kinase targets involved in cell proliferation and inflammatory pathways. Structural-activity relationship (SAR) studies have demonstrated that the pyrazine-2-carboxamide moiety plays a critical role in enhancing binding affinity and selectivity. Furthermore, modifications to the pyrazoloquinazoline core have been explored to optimize bioavailability and reduce off-target effects. These advancements highlight the compound's potential as a lead molecule for further drug development.

In vitro and in vivo studies have provided compelling evidence of the compound's efficacy. For instance, in cancer cell lines, 5-methyl-N-{2-methyl-6H,7H,8H,9H-pyrazolo[1,5-a]quinazolin-7-yl}pyrazine-2-carboxamide exhibited potent anti-proliferative activity, with IC50 values in the nanomolar range. Additionally, preclinical models of inflammatory diseases showed significant reduction in cytokine production and tissue damage upon treatment with this compound. These results underscore its dual potential as both an anticancer and anti-inflammatory agent.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, solubility, and potential toxicity need to be addressed through further optimization and comprehensive toxicological studies. Collaborative efforts between academic researchers and pharmaceutical companies are underway to advance this molecule into clinical trials. The ongoing research aims to refine the compound's properties and expand its therapeutic applications.

In conclusion, 5-methyl-N-{2-methyl-6H,7H,8H,9H-pyrazolo[1,5-a]quinazolin-7-yl}pyrazine-2-carboxamide represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further investigation. Future studies will focus on overcoming the current limitations and exploring its full therapeutic potential in human diseases.